2-Fluoro-5-(pyridin-4-yl)aniline
Overview
Description
Molecular Structure Analysis
The molecular structure of “2-Fluoro-5-(pyridin-4-yl)aniline” can be analyzed using techniques such as FTIR, 1H and 13C NMR, and MS . Density functional theory (DFT) can be applied to further calculate the molecular structure and compare it with X-ray values .Physical And Chemical Properties Analysis
Fluoropyridines, like “2-Fluoro-5-(pyridin-4-yl)aniline”, are known for their interesting and unusual physical, chemical, and biological properties. They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .Scientific Research Applications
Synthesis of Fluorinated Pyridines
2-Fluoro-5-(pyridin-4-yl)aniline: is a valuable precursor in the synthesis of fluorinated pyridines, which are important due to their unusual physical, chemical, and biological properties. The presence of fluorine, a strong electron-withdrawing substituent, imparts these compounds with reduced basicity and reactivity compared to chlorinated and brominated analogues . This compound can be used to synthesize various fluoropyridines, including those used for local radiotherapy of cancer.
Agricultural Chemical Development
The introduction of fluorine atoms into lead structures is a common modification to improve physical, biological, and environmental properties of agricultural products2-Fluoro-5-(pyridin-4-yl)aniline can serve as a starting material for the synthesis of herbicides and insecticides, leveraging the beneficial effects of fluorination .
Pharmaceutical Research
Fluorine-containing compounds, like 2-Fluoro-5-(pyridin-4-yl)aniline , are significant in pharmaceutical research. Approximately 10% of all pharmaceuticals used in medical treatment contain a fluorine atom, highlighting the importance of such compounds in drug discovery and development .
Anti-Fibrosis Drug Development
This compound has potential applications in the design and synthesis of anti-fibrotic drugs. Pyrimidine derivatives, which can be synthesized from 2-Fluoro-5-(pyridin-4-yl)aniline , have shown promising anti-fibrotic activities in preclinical studies .
Radiopharmaceuticals
2-Fluoro-5-(pyridin-4-yl)aniline: can be used in the synthesis of 18F-substituted pyridines , which are of special interest as potential imaging agents for various biological applications, including in the field of oncology .
Boron Neutron Capture Therapy (BNCT)
Arylboronic acids derived from compounds like 2-Fluoro-5-(pyridin-4-yl)aniline have applications in BNCT, a type of cancer treatment that relies on the capture of neutrons by boron-10 .
Future Directions
Mechanism of Action
Target of Action
It’s known that this compound can be used in the suzuki–miyaura cross-coupling reaction , which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the Suzuki–Miyaura cross-coupling reaction, 2-Fluoro-5-(pyridin-4-yl)aniline may interact with its targets through a process involving oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It’s known that the compound plays a role in the suzuki–miyaura cross-coupling reaction , which is a key process in the synthesis of various organic compounds .
Result of Action
It’s known that the compound can be effectively used in the suzuki–miyaura cross-coupling reaction , which is a key process in the synthesis of various organic compounds .
Action Environment
The action, efficacy, and stability of 2-Fluoro-5-(pyridin-4-yl)aniline can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction, in which this compound is used, is known for its exceptionally mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
2-fluoro-5-pyridin-4-ylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2/c12-10-2-1-9(7-11(10)13)8-3-5-14-6-4-8/h1-7H,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZBMPYSBIYOWLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC=NC=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501292217 |
Source
|
| Record name | 2-Fluoro-5-(4-pyridinyl)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501292217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
850713-84-7 |
Source
|
| Record name | 2-Fluoro-5-(4-pyridinyl)benzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=850713-84-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Fluoro-5-(4-pyridinyl)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501292217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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